Cas no 2470435-28-8 (tert-butyl 6-formylpyrazolo1,5-apyrimidine-3-carboxylate)

Tert-butyl 6-formylpyrazolo[1,5-a]pyrimidine-3-carboxylate is a versatile heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its key structural features include a reactive formyl group at the 6-position and a tert-butyl ester at the 3-position, enabling further functionalization through condensation, nucleophilic addition, or cross-coupling reactions. The pyrazolo[1,5-a]pyrimidine core offers a rigid scaffold with potential bioactivity, making it valuable in medicinal chemistry for designing kinase inhibitors or other therapeutic agents. The tert-butyl ester enhances solubility and stability during synthetic manipulations. This compound is particularly useful in constructing complex molecules due to its balanced reactivity and compatibility with diverse reaction conditions.

tert-butyl 6-formylpyrazolo1,5-apyrimidine-3-carboxylate structure

2470435-28-8 structure

Product Name:tert-butyl 6-formylpyrazolo1,5-apyrimidine-3-carboxylate

CAS No:2470435-28-8

MF:C₁₂H₁₃N₃O₃

MW:247.249922513962

MDL:MFCD32710644

CID:5464996

PubChem ID:155819616

Update Time:2025-06-09

tert-butyl 6-formylpyrazolo1,5-apyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Tert-butyl 6-formylpyrazolo[1,5-a]pyrimidine-3-carboxylate
- Z4420984753
- tert-butyl 6-formylpyrazolo1,5-apyrimidine-3-carboxylate
- MDL： MFCD32710644
- Inchi： 1S/C12H13N3O3/c1-12(2,3)18-11(17)9-5-14-15-6-8(7-16)4-13-10(9)15/h4-7H,1-3H3
- InChI Key： JSHIXQKEKAMABY-UHFFFAOYSA-N
- SMILES： O(C(C1C=NN2C=C(C=O)C=NC2=1)=O)C(C)(C)C

Computed Properties

Exact Mass: 247.09569129 g/mol
Monoisotopic Mass: 247.09569129 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 340
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 73.6
Molecular Weight: 247.25

tert-butyl 6-formylpyrazolo1,5-apyrimidine-3-carboxylate Pricemore >>

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